Cas no 582-17-2 (2,7-Dihydroxynaphthalene)

2,7-Dihydroxynaphthalene Properties

Names and Identifiers

• 2,7-Dihydroxynaphthalene
• 2,7-Naphthalenediol
• 2,7-Dihydroxy Napthalene
• 2,5-DIMETHYLBENZOTRIFLUORIDE
• 2,7-Dihydroxy
• 2,7-dihydroxylnaphthalene
• 2,7-DON
• 2,7-Naphtalenediol
• 2,7-Naphthelendiol
• 2,7-NAPTHTALENEDIOL
• naphthalene-2,7-diol
• naphthalenediol-2,7
• CI 76645
• C.I. 76645
• Naphthalenediol-2,7 [French]
• 0TO8E448UD
• 2,7-DIHYDROXY NAPHTHALENE
• DFQICHCWIIJABH-UHFFFAOYSA-N
• 2,7-Dihydroxyl naphthalene
• 2,7-naphthalene diol
• Naphthalene-2-7-diol
• 2-Hydroxy-7-naphthol
• 2,7-dihdroxynaphthalene
• Naphthalenediol-(2,7)
• 2,7-dihydorxynaphthalene
• 2,7-dihydroxy-naphthalene
• 2,7-Dihydroxynaphthalene,98%
• +Expand

• MDL： MFCD00004085
• InChIKey： DFQICHCWIIJABH-UHFFFAOYSA-N
• Inchi： 1S/C10H8O2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1-6,11-12H
• SMILES： O([H])C1C([H])=C([H])C2C([H])=C([H])C(=C([H])C=2C=1[H])O[H]
• BRN： 2042383

Computed Properties

• Exact Mass: 160.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 12
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 2.25100
• PSA: 40.46000
• Refractive Index: 1.5418 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 246.06°C (rough estimate)
• Melting Point: 185-190 °C (lit.)
• Color/Form: White to gray needle or sheet crystals
• Solubility: It is soluble in ethanol, ether and hot water, slightly soluble in benzene and chloroform, and almost insoluble in light petroleum.
• Density: 1.0924 (rough estimate)

2,7-Dihydroxynaphthalene Security Information

• Symbol: GHS07
• RTECS：QJ4780000
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

2,7-Dihydroxynaphthalene Customs Data

• HS CODE：29072900
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether